2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-benzyl-4-[(5-methylfuran-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H26N2O2/c1-16-7-8-19(23-16)15-20-10-11-21(18(14-20)9-12-22)13-17-5-3-2-4-6-17/h2-8,18,22H,9-15H2,1H3
• InChI Key: YMIPVTQINCVMGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is a compound that belongs to the class of piperazine derivatives. This compound has gained a lot of attention in scientific research due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it is believed to act on multiple targets in the body, including the serotonergic, dopaminergic, and adrenergic systems. It has been shown to modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in mood regulation.
Biochemical and Physiological Effects
2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to increase pain threshold and reduce anxiety-like behavior in animal models. In addition, it has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol in lab experiments include its wide range of potential therapeutic applications and its ability to act on multiple targets in the body. However, its limitations include the lack of understanding of its exact mechanism of action and the need for further research to fully understand its potential therapeutic benefits.

Future Directions

There are several future directions for research on 2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol. One direction is to further investigate its potential as an antidepressant and antipsychotic agent. Another direction is to investigate its potential as an anti-cancer agent and its ability to induce apoptosis in cancer cells. Additionally, further research is needed to fully understand its mechanism of action and its potential therapeutic benefits for various diseases.

Scientific Research Applications

2-{1-benzyl-4-[(5-methyl-2-furyl)methyl]-2-piperazinyl}ethanol has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects. It has also been investigated for its potential as an antidepressant, antipsychotic, and anti-cancer agent.